![molecular formula C14H13N3O3S B4417949 methyl 4-{[(2-pyrimidinylthio)acetyl]amino}benzoate](/img/structure/B4417949.png)
methyl 4-{[(2-pyrimidinylthio)acetyl]amino}benzoate
Overview
Description
Methyl 4-{[(2-pyrimidinylthio)acetyl]amino}benzoate, also known as MPAB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPAB is a member of the thioester family of compounds and has been shown to have a wide range of biochemical and physiological effects. In
Scientific Research Applications
Methyl 4-{[(2-pyrimidinylthio)acetyl]amino}benzoate has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is as a tool for studying protein-protein interactions. This compound has been shown to bind to the active site of proteins, which can be used to study the structure and function of these proteins. Additionally, this compound has been shown to have potential applications in drug discovery, as it can be used to screen large libraries of compounds for potential drug candidates.
Mechanism of Action
The mechanism of action of methyl 4-{[(2-pyrimidinylthio)acetyl]amino}benzoate is not fully understood, but it is believed to involve the formation of a covalent bond between the thioester group of this compound and the active site of the protein. This covalent bond stabilizes the protein and can lead to changes in the protein's structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 4-{[(2-pyrimidinylthio)acetyl]amino}benzoate in lab experiments is its ability to selectively bind to the active site of proteins. This allows researchers to study the structure and function of specific proteins with high precision. Additionally, this compound is relatively easy to synthesize and has excellent purity. However, one limitation of using this compound is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on methyl 4-{[(2-pyrimidinylthio)acetyl]amino}benzoate. One area of research is the development of new synthesis methods for this compound that are more efficient and environmentally friendly. Additionally, researchers are exploring the potential applications of this compound in drug discovery and as a tool for studying protein-protein interactions. Finally, there is ongoing research into the biochemical and physiological effects of this compound, which could lead to the development of new therapies for a variety of diseases.
properties
IUPAC Name |
methyl 4-[(2-pyrimidin-2-ylsulfanylacetyl)amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3S/c1-20-13(19)10-3-5-11(6-4-10)17-12(18)9-21-14-15-7-2-8-16-14/h2-8H,9H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLGMZKMAKKVQPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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